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Compound of Interest

Compound Name: (-)-Menthofuran

Cat. No.: B1240581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of (-)-Menthofuran, a naturally occurring monoterpenoid. The information is curated

for professionals in research and drug development, with a focus on delivering precise,

quantitative data and established experimental methodologies.

Chemical and Physical Properties
(-)-Menthofuran, a member of the 1-benzofuran class of compounds, is a significant

component of certain essential oils, notably from mint species.[1][2] The following tables

summarize its key chemical and physical properties.

Table 1: General and Chemical Properties of Menthofuran
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Property Value Source(s)

IUPAC Name
(6S)-3,6-Dimethyl-4,5,6,7-

tetrahydro-1-benzofuran
[3]

Synonyms

(S)-(-)-Menthofuran, (S)-3,6-

Dimethyl-4,5,6,7-

tetrahydrobenzofuran

[1][3]

CAS Number 80183-38-6 (for (S)-isomer) [3]

494-90-6 (for racemate) [1][3][4][5]

Molecular Formula C₁₀H₁₄O [1][5][6]

Molecular Weight 150.22 g/mol [1][5][7]

InChI

InChI=1S/C10H14O/c1-7-3-4-

9-8(2)6-11-10(9)5-7/h6-7H,3-

5H2,1-2H3/t7-/m0/s1

[8]

InChIKey
YGWKXXYGDYYFJU-

VIFPVBFESA-N
[8]

Canonical SMILES
C[C@H]1CCC2=C(C1)OC=C2

C
[8]

Appearance
Colorless to pale yellow or

bluish liquid
[1][2][6]

Odor
Pungent, musty, nutty, earthy,

with minty undertones
[2][9][10]

Table 2: Physical and Spectroscopic Properties of Menthofuran
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Property Value Source(s)

Boiling Point 80-82 °C at 13 mmHg [1][9][10][11][12]

Density 0.960 to 0.970 g/mL at 25 °C [9][10][11][12]

Refractive Index (n20/D) 1.481 to 1.486 at 20 °C [9][11][12]

Flash Point 75.56 °C (168.00 °F) TCC [9]

Solubility

Soluble in alcohol; sparingly

soluble in water (16.36 mg/L at

25 °C est.)

[9]

Mass Spectrometry (GC-MS)

Major fragments (m/z): 150

(M+), 108 (base peak), 79, 39,

109

[1][4]

¹H-NMR Spectroscopy

Characteristic signals at

approximately 2.6-2.7 ppm and

7 ppm

[13]

Biological Activity and Significance
(-)-Menthofuran is a metabolite of pulegone, a compound found in high concentrations in

pennyroyal oil.[3][7] The metabolism of pulegone to menthofuran is a critical step in its

associated hepatotoxicity.[3][7] This biotransformation is mediated by cytochrome P450

enzymes.[7] Menthofuran itself can be further metabolized to reactive intermediates that can

deplete glutathione levels, leading to cellular damage.[3] In the context of plant biology,

menthofuran plays a role in regulating the biosynthesis of other monoterpenes in peppermint.

[14][15]

Experimental Protocols
The following section details a practical and efficient method for the synthesis of menthofuran

from isopulegols. This three-step synthesis is noted for its respectable yields.[16]

This synthesis involves the epoxidation of isopulegols, followed by oxidation to isopulegone

oxides, and subsequent isomerization to menthofuran.[16]
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Step 1: Epoxidation of Isopulegols to Isopulegol Oxides

Reagents: Isopulegols, acetonitrile, hydrogen peroxide (50%), potassium bicarbonate,

methanol.

Procedure:

To a magnetically stirred, ice-cooled mixture of isopulegols (0.2 mol), acetonitrile (0.2 mol),

and potassium bicarbonate (3.4 g) in methanol (100 mL), add a 50% hydrogen peroxide

solution (13.6 mL, 0.2 mol) dropwise.[17]

Allow the reaction mixture to warm to room temperature and continue stirring for 4 days.

[16][17]

Evaporate the solvent in vacuo.[16][17]

Wash the residue with water to remove inorganic materials.[16]

Dry the resulting oily product over magnesium sulfate and distill to afford isopulegol

oxides.[16]

Step 2: Oxidation of Isopulegol Oxides to Isopulegone Oxides

Reagents: Isopulegol oxides, pyridine, chlorine, dichloromethane.

Procedure:

To a stirred solution of isopulegol oxides (0.148 mol) in pyridine (60 mL), add a cold

solution of chlorine (0.177 mol) in dichloromethane (100 mL) over 25 minutes, while

maintaining the internal temperature at approximately 10°C.[17][18]

Monitor the reaction by gas chromatography until all the epoxide is consumed (typically

within 30 minutes after addition).[17][18]

The resulting mixture contains isopulegone oxides.

Step 3: Isomerization of Isopulegone Oxides to Menthofuran
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Reagents: Isopulegone oxides mixture, 9% hydrochloric acid (optional).

Procedure:

Isomerization can be achieved by treating the isopulegone oxides with 9% hydrochloric

acid.[16]

Alternatively, the crude isopulegone oxides can be distilled through a spinning band

column to yield menthofuran.[16]

The final product is purified by distillation.[17]

Visualized Workflow
The following diagram illustrates the synthetic pathway from (-)-Isopulegol to (+)-Menthofuran.

Note that starting with (-)-isopulegols leads to the formation of (+)-menthofuran.[16] To obtain

(-)-Menthofuran, one would need to start with the corresponding enantiomer of isopulegol.

(-)-Isopulegol Isopulegol Epoxides

 H₂O₂ / Acetonitrile 
 Epoxidation Isopulegone Oxides

 Chlorine / Pyridine 
 Oxidation (+)-Menthofuran

 HCl or Heat 
 Isomerization 

Click to download full resolution via product page

Caption: Synthesis of (+)-Menthofuran from (-)-Isopulegol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/329983
https://www.scbt.com/p/menthofuran-494-90-6
https://cymitquimica.com/cas/494-90-6/
https://www.benchchem.com/product/b113398
https://pubchem.ncbi.nlm.nih.gov/compound/442478
https://www.thegoodscentscompany.com/data/rw1019781.html
https://fenjinbio.com/menthofuran/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9407301.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9407301.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9407301.aspx
https://www.researchgate.net/figure/Establishing-markers-signal-for-menthofuran-1-H-NMR-spectrum-of-Mentha-aquatica_fig1_325789446
https://pubmed.ncbi.nlm.nih.gov/14623962/
https://pubmed.ncbi.nlm.nih.gov/14623962/
https://www.semanticscholar.org/paper/Menthofuran-regulates-essential-oil-biosynthesis-in-Mahmoud-Croteau/7d494b3833c326ab712616590723918bc1c6a664
https://www.semanticscholar.org/paper/Menthofuran-regulates-essential-oil-biosynthesis-in-Mahmoud-Croteau/7d494b3833c326ab712616590723918bc1c6a664
https://www.tandfonline.com/doi/pdf/10.1080/00397918908050998
https://www.benchchem.com/pdf/Comparison_of_different_synthetic_routes_for_Menthofuran_production.pdf
https://patents.google.com/patent/US4240969A/en
https://www.benchchem.com/product/b1240581#chemical-and-physical-properties-of-menthofuran
https://www.benchchem.com/product/b1240581#chemical-and-physical-properties-of-menthofuran
https://www.benchchem.com/product/b1240581#chemical-and-physical-properties-of-menthofuran
https://www.benchchem.com/product/b1240581#chemical-and-physical-properties-of-menthofuran
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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